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Meayamycin B Meayamycin B
Brand Name: Vulcanchem
CAS No.: 1020210-12-1
VCID: VC0014298
InChI: InChI=1S/C31H48N2O8/c1-20(8-11-26-28(35)31(19-38-31)18-30(5,6)41-26)7-10-25-21(2)17-24(23(4)40-25)32-27(34)12-9-22(3)39-29(36)33-13-15-37-16-14-33/h7-9,11-12,21-26,28,35H,10,13-19H2,1-6H3,(H,32,34)/b11-8+,12-9-,20-7+/t21-,22-,23+,24+,25-,26+,28+,31+/m0/s1
SMILES: CC1CC(C(OC1CC=C(C)C=CC2C(C3(CC(O2)(C)C)CO3)O)C)NC(=O)C=CC(C)OC(=O)N4CCOCC4
Molecular Formula: C31H48N2O8
Molecular Weight: 576.7 g/mol

Meayamycin B

CAS No.: 1020210-12-1

Reference Standards

VCID: VC0014298

Molecular Formula: C31H48N2O8

Molecular Weight: 576.7 g/mol

Meayamycin B - 1020210-12-1

CAS No. 1020210-12-1
Product Name Meayamycin B
Molecular Formula C31H48N2O8
Molecular Weight 576.7 g/mol
IUPAC Name [(Z,2S)-5-[[(2R,3R,5S,6S)-6-[(2E,4E)-5-[(3R,4R,5R)-4-hydroxy-7,7-dimethyl-1,6-dioxaspiro[2.5]octan-5-yl]-3-methylpenta-2,4-dienyl]-2,5-dimethyloxan-3-yl]amino]-5-oxopent-3-en-2-yl] morpholine-4-carboxylate
Standard InChI InChI=1S/C31H48N2O8/c1-20(8-11-26-28(35)31(19-38-31)18-30(5,6)41-26)7-10-25-21(2)17-24(23(4)40-25)32-27(34)12-9-22(3)39-29(36)33-13-15-37-16-14-33/h7-9,11-12,21-26,28,35H,10,13-19H2,1-6H3,(H,32,34)/b11-8+,12-9-,20-7+/t21-,22-,23+,24+,25-,26+,28+,31+/m0/s1
Standard InChIKey LWHSGUXHAJKMME-YXWNKITCSA-N
Isomeric SMILES C[C@H]1C[C@H]([C@H](O[C@H]1C/C=C(\C)/C=C/[C@@H]2[C@H]([C@@]3(CC(O2)(C)C)CO3)O)C)NC(=O)/C=C\[C@H](C)OC(=O)N4CCOCC4
SMILES CC1CC(C(OC1CC=C(C)C=CC2C(C3(CC(O2)(C)C)CO3)O)C)NC(=O)C=CC(C)OC(=O)N4CCOCC4
Canonical SMILES CC1CC(C(OC1CC=C(C)C=CC2C(C3(CC(O2)(C)C)CO3)O)C)NC(=O)C=CC(C)OC(=O)N4CCOCC4
Synonyms Meayamycin B; SCHEMBL1615203; CHEMBL3221256; LWHSGUXHAJKMME-YXWNKITCSA-N; (2z,4s)-4-[(morpholinylcarbonyl)oxy]-n-[(2r,3r,5s,6s)-tetrahydro-6-[(2e,4e)-5-[(3r,4r,5r)-4-hydroxy-7,7-dimethyl-1,6-dioxaspiro[2.5]oct-5-yl]-3-methyl-2,4-pentadien-1-yl]-2,5-dimethyl-2h-pyran-3-yl]-2-pentenamide;
PubChem Compound 25025434
Last Modified Nov 11 2021
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